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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical state and volatility of

osmium tetroxide (OsO₄). A highly effective oxidizing agent used in chemical synthesis and as

a staining agent in microscopy, its utility is matched by its significant toxicity and volatility,

necessitating careful handling. This document summarizes its key physical properties, outlines

general experimental protocols for their determination with an emphasis on requisite safety

measures, and provides a visual representation of its phase transitions.

Physical and Chemical Properties of Osmium
Tetroxide
Osmium tetroxide is a crystalline solid at room temperature, appearing as colorless to pale

yellow monoclinic crystals.[1] It is characterized by a pungent, acrid, chlorine-like odor.[2][3] A

notable characteristic of osmium tetroxide is its high volatility, readily subliming at room

temperature.[1][4] This high vapor pressure, coupled with its extreme toxicity, makes it a

significant inhalation hazard.[4][5]

The molecule adopts a tetrahedral geometry, which results in a nonpolar nature, contributing to

its solubility in a wide range of nonpolar organic solvents.[1] It is also moderately soluble in

water, with which it reversibly reacts to form osmic acid.[1]
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Data Presentation: Physical Properties of Osmium
Tetroxide
The following table summarizes the key quantitative physical and chemical data for osmium
tetroxide.

Property Value

Molecular Formula OsO₄

Molecular Weight 254.23 g/mol

Appearance Colorless to pale yellow crystalline solid[2][3]

Odor Pungent, acrid, chlorine-like[2][3]

Melting Point 40.25 °C (104.45 °F; 313.40 K)[1][6]

Boiling Point 129.7 °C (265.5 °F; 402.8 K) at 760 mmHg[1][6]

Vapor Pressure 7 mmHg at 20 °C[6]

9.8 mmHg at 25 °C

Density 4.9 g/cm³

Solubility in Water 5.70 g/100 mL (10 °C)[1]

6.23 g/100 mL (25 °C)[1]

Solubility in CCl₄ 375 g/100 mL[1]

Volatility Sublimes at room temperature[1][4]

Experimental Protocols for Determining Physical
Properties
The determination of the physical properties of osmium tetroxide requires stringent adherence

to safety protocols due to its extreme toxicity and volatility. All manipulations must be performed

in a certified chemical fume hood with appropriate personal protective equipment (PPE),

including chemical splash goggles, double nitrile gloves, and a lab coat.
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Determination of Melting Point
The melting point of osmium tetroxide can be determined using a standard capillary melting

point apparatus.

Methodology:

A small, finely powdered sample of osmium tetroxide is carefully packed into a capillary

tube. This step must be performed in a fume hood to avoid inhalation of the volatile solid.

The capillary tube is placed in the melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

The temperature at which the solid begins to melt and the temperature at which it is

completely liquid are recorded as the melting point range. For a pure substance, this range

should be narrow.

Determination of Boiling Point
The boiling point can be determined using a micro-boiling point method to minimize the amount

of substance handled.

Methodology:

A small quantity of osmium tetroxide is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The assembly is heated in a controlled manner using a heating block or oil bath.

As the liquid heats, a steady stream of bubbles will emerge from the open end of the inverted

capillary tube.

The heat is then slowly reduced. The boiling point is the temperature at which the stream of

bubbles ceases and the liquid just begins to enter the capillary tube.
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Measurement of Vapor Pressure
The vapor pressure of osmium tetroxide can be measured using a static or dynamic method.

Given its volatility, a static method using a sensitive manometer is appropriate.

Methodology:

A small, known amount of osmium tetroxide is placed in a thermostatted vessel connected

to a manometer. The entire apparatus must be contained within a fume hood.

The sample is frozen, and the system is evacuated to remove any air.

The vessel is then sealed, and the sample is allowed to warm to the desired temperature.

As the osmium tetroxide sublimes or evaporates, it will exert a pressure that can be read

from the manometer. This pressure is the vapor pressure of the substance at that

temperature.

Measurements can be repeated at various temperatures to establish the vapor pressure

curve.

Logical Relationships: Phase Transitions of
Osmium Tetroxide
The following diagram illustrates the phase transitions of osmium tetroxide as a function of

temperature under standard pressure.
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Phase transitions of osmium tetroxide.

In conclusion, osmium tetroxide is a highly volatile solid with a low melting point and a

relatively low boiling point for a metal oxide. Its physical properties necessitate specialized

handling procedures to mitigate the significant health risks associated with its use. A thorough

understanding of these properties is paramount for its safe and effective application in research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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